N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)oxolane-3-carboxamide
• InChI: InChI=1S/C16H15N3O2S/c20-15(11-5-7-21-10-11)17-13-4-2-1-3-12(13)14-9-19-6-8-22-16(19)18-14/h1-4,6,8-9,11H,5,7,10H2,(H,17,20)
• InChI Key: ZJIHNWOJVSIDIC-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(=O)NC2=CC=CC=C2C3=CN4C=CSC4=N3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

“N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)tetrahydrofuran-3-carboxamide” is a complex organic compound. It contains an imidazo[2,1-b]thiazole moiety, which is a type of heterocyclic compound. Heterocyclic compounds are of interest due to their wide range of therapeutic applications.

Synthesis Analysis

Imidazo[2,1-b]thiazole derivatives can be synthesized by reaction of 1-(2-amino-4-methylthiazol-5-yl)ethanone or ethyl 2-amino-4-methylthiazole-5-carboxylate with α-bromo aralkyl ketones (phenacyl bromides) in the presence of polyethylene glycol-400 (PEG-400) under Microwave Irradiation (MWI) at 300 W.

Molecular Structure Analysis

The imidazo[2,1-b]thiazole moiety is a five-membered heterocyclic ring containing three carbon, one sulfur, and two nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Imidazo[2,1-b]thiazole derivatives have been found to show good to excellent antibacterial activity, and some analogs exhibited good antimalarial activity.

Physical And Chemical Properties Analysis

Imidazo[2,1-b]thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Safety And Hazards

While specific safety and hazard information for “N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)tetrahydrofuran-3-carboxamide” is not available, compounds with similar structures have been associated with certain hazard statements such as H317 - H319, indicating potential for skin sensitization and eye irritation.

Future Directions

The development of new drugs that incorporate the imidazo[2,1-b]thiazole moiety is an exciting area of medicinal chemistry with great potential for further discoveries. Future research could focus on designing more selective drugs with this moiety to reduce side effects.